2-chloro-N-(2-(4-(2,6-dimethylmorpholino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-6-fluorobenzamide

• IUPAC Name: 2-chloro-N-[2-[4-(2,6-dimethylmorpholin-4-yl)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-6-fluorobenzamide
• InChI: InChI=1S/C20H22ClFN6O2/c1-12-9-27(10-13(2)30-12)18-14-8-26-28(19(14)25-11-24-18)7-6-23-20(29)17-15(21)4-3-5-16(17)22/h3-5,8,11-13H,6-7,9-10H2,1-2H3,(H,23,29)
• InChI Key: YWVVOSOOEFJZIF-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C2=NC=NC3=C2C=NN3CCNC(=O)C4=C(C=CC=C4Cl)F
• Molecular Formula: C20H22ClFN6O2
• Molecular Weight: 432.9 g/mol

Description

2-chloro-N-(2-(4-(2,6-dimethylmorpholino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-6-fluorobenzamide is a useful research compound. Its molecular formula is C20H22ClFN6O2 and its molecular weight is 432.88. The purity is usually 95%.
BenchChem offers high-quality 2-chloro-N-(2-(4-(2,6-dimethylmorpholino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-6-fluorobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-chloro-N-(2-(4-(2,6-dimethylmorpholino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-6-fluorobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

• Novel fluoro-substituted benzo[b]pyran compounds demonstrated anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations compared to the reference drug 5-fluorodeoxyuridine (Hammam et al., 2005).

Receptor Studies

• Substituted [18F]imidazo[1,2-a]pyridines and [18F]pyrazolo[1,5-a]pyrimidines were synthesized with high in vitro affinity and selectivity for the peripheral benzodiazepine receptors (PBRs), showing promise as imaging agents for PBR expression in neurodegenerative disorders (Fookes et al., 2008).

Antimicrobial Activity

• New quinoline-based derivatives, including some containing the pyrazolo[3,4-d]pyrimidine moiety, exhibited significant antimicrobial activity, outperforming reference drugs and demonstrating potential as new lead molecules for antimicrobial therapy (Desai et al., 2012).

Anti-inflammatory and Analgesic Agents

• Synthesis and characterization of novel 4(3H)-quinazolinone derivatives, including those with a pyrimidine moiety, showed potential anti-inflammatory and analgesic activity, highlighting their therapeutic potential (Farag et al., 2012).

Antioxidant Properties

• Design and synthesis of novel 1H-3-indolyl derivatives with pyridine/pyrane/pyrimidine/pyrazole heterocycles demonstrated significant antioxidant activity, suggesting potential medicinal chemistry applications (Aziz et al., 2021).

GPR39 Agonists

• Discovery and characterization of novel GPR39 agonists, including those derived from kinase inhibitors, highlighted the role of zinc as an allosteric modulator, expanding potential therapeutic targets (Sato et al., 2016).